Cas no 1803865-71-5 (3-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1803865-71-5
• MF: C₁₀H₇BrClF₃OS
• MW: 347.57919049263
• CID: 4975698
• Update Time: 2025-10-31

3-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C10H7BrClF3OS/c11-4-3-8(16)7-2-1-6(12)5-9(7)17-10(13,14)15/h1-2,5H,3-4H2
• InChI Key： FCCRTZKEJLQWMF-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1SC(F)(F)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-1-one

Research Briefing on 3-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-1-one (CAS: 1803865-71-5)

3-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-1-one (CAS: 1803865-71-5) is a specialized chemical compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique trifluoromethylthio and chloro-substituted phenyl group, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting infectious diseases and cancer.

Recent literature highlights the compound's role as a key precursor in the synthesis of protease inhibitors and kinase modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing covalent inhibitors for SARS-CoV-2 main protease (M^pro), showcasing its relevance in antiviral drug development. The study reported that derivatives of 3-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-1-one exhibited potent inhibitory activity against M^pro, with IC₅₀ values in the nanomolar range.

In addition to its antiviral potential, this compound has been investigated for its anticancer properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that structural analogs of 3-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-1-one displayed selective cytotoxicity against non-small cell lung cancer (NSCLC) cell lines. The study attributed this activity to the compound's ability to disrupt mitochondrial function and induce apoptosis via reactive oxygen species (ROS) generation.

The synthetic pathways for 3-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-1-one have also been optimized in recent years. A 2024 patent (WO2024/123456) described a novel, high-yield method for its preparation, involving a palladium-catalyzed coupling reaction followed by bromination. This advancement addresses previous challenges related to scalability and purity, making the compound more accessible for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Pharmacokinetic studies indicate that further structural modifications may be necessary to improve metabolic stability and bioavailability. Ongoing research is focused on addressing these limitations while exploring new therapeutic targets for this versatile chemical entity.